Cas no 94247-05-9 (2-Propenoic acid,2-methyl-, isotridecyl ester)

2-Propenoic acid,2-methyl-, isotridecyl ester structure
94247-05-9 structure
Product Name:2-Propenoic acid,2-methyl-, isotridecyl ester
CAS No:94247-05-9
MF:C17H32O2
MW:268.434785842896
CID:810197
PubChem ID:3086394
Update Time:2025-04-19

2-Propenoic acid,2-methyl-, isotridecyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-methyl-, isotridecyl ester
    • 11-methyldodecyl 2-methylprop-2-enoate
    • isotridecyl methacrylate
    • NS00020040
    • SCHEMBL3862766
    • 94247-05-9
    • EINECS 304-180-4
    • 6WTA2LE3X6
    • DTXSID50241244
    • 2-Propenoic acid, 2-methyl-, isotridecyl ester
    • Inchi: 1S/C17H32O2/c1-15(2)13-11-9-7-5-6-8-10-12-14-19-17(18)16(3)4/h15H,3,5-14H2,1-2,4H3
    • InChI Key: XWQPYRZLNKQZFP-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)C)=O)CCCCCCCCCCC(C)C

Computed Properties

  • Exact Mass: 268.240230259g/mol
  • Monoisotopic Mass: 268.240230259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 13
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3Ų
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